Cas no 68738-86-3 (pyrimidine-4,5,6-triamine sulphate)

• Product name: pyrimidine-4,5,6-triamine sulphate
• CAS No: 68738-86-3
• MF: C₄H₉N₅O₄S
• MW: 223.210358381271
• CID: 971926
• PubChem ID: 111544

pyrimidine-4,5,6-triamine sulphate Chemical and Physical Properties

Names and Identifiers

• pyrimidine-4,5,6-triamine sulphate
• NSC49184
• 4,5,6-Triaminopyrimidine sulfate
• Pyrimidine-4,5,6-triamine sulphate (1:1)
• EINECS 256-446-3
• AMY32112
• 4,5,6-Pyrimidinetriamine, sulfate (1:1)
• 49721-45-1
• 4.5.6-Triamino pyrimidine monosulfate
• EINECS 272-116-1
• 4,5,6-Triaminopyrimidine sulfate, 98%
• W-202878
• NS00090777
• 4,5,6-Triaminopyrimidine sulphate
• 4,5,6-Pyrimidinetriamine,sulfate(1:1)
• A827827
• X2785VA26W
• 4,6-Pyrimidinetriamine, sulfate (1:1)
• NSC-49184
• Pyrimidine-4,5,6-triamine sulfate
• pyrimidine-4,5,6-triamine; sulfuric acid
• 4,5,6-Pyrimidinetriamine, sulfate
• pyrimidine-4,5,6-triamine; sulfuric acid; hydrate
• D84295
• Pyrimidine-4,5,6-triamine sulfate (1:1)
• DTXSID90885904
• 68738-86-3
• AKOS015892586
• GS-5770
• MFCD00012789
• RKJICTKHLYLPLY-UHFFFAOYSA-N
• 4,5,6-Pyrimidinetriamine, sulfate (1:?)
• pyrimidine-4,5,6-triamine;sulfuric acid
• SCHEMBL1966148
• 4,5,6-Triaminopyrimidine sulfate, powder
• 4,5,6-Pyrimidinetriamine, sulphate (1:1)
• CS-0204704
• Pyrimidine-4,5,6-triaminesulfate
• FT-0639884
• NSC 49184
• T0336
• A835451
• DB-352670
• DB-051675

• Inchi： InChI=1S/C4H7N5.H2O4S/c5-2-3(6)8-1-9-4(2)7;1-5(2,3)4/h1H,5H2,(H4,6,7,8,9);(H2,1,2,3,4)
• InChI Key： RKJICTKHLYLPLY-UHFFFAOYSA-N
• SMILES： C1=NC(=C(C(=N1)N)N)N.OS(=O)(=O)O

Computed Properties

• Exact Mass: 223.03752496g/mol
• Monoisotopic Mass: 223.03752496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 187Ų